3-(Aminomethyl)-3-ethylpyrrolidin-2-one

• Molecular Formula: C7H14N2O
• Molecular Weight: 142.20 g/mol
• SMILES: CCC1(CCNC1=O)CN
• InChI: InChI=1S/C7H14N2O/c1-2-7(5-8)3-4-9-6(7)10/h2-5,8H2,1H3,(H,9,10)
• InChIKey: FHYGTUNKPNIIGT-UHFFFAOYSA-N

3-(Aminomethyl)-3-ethylpyrrolidin-2-one: A Specialized Pyrrolidinone Building Block for Medicinal Chemistry and Drug Discovery

3-(Aminomethyl)-3-ethylpyrrolidin-2-one is a 3,3-disubstituted pyrrolidin-2-one derivative featuring both an aminomethyl group and an ethyl group at the 3-position of the lactam ring. The compound contains a five-membered pyrrolidinone core with two hydrogen bond acceptors and one rotatable bond, presenting as a versatile scaffold for medicinal chemistry applications [1]. Pyrrolidinone derivatives have been widely employed as pharmacophores in drug discovery due to their favorable physicochemical properties and ability to engage diverse biological targets [2].

1

3,3-Disubstituted pyrrolidinone core with quaternary carbon center

2

Primary aminomethyl handle for derivatization and library synthesis

3

Reported scaffold for conformational constraint in lead optimization

• [1] BindingDB. BDBM50370602 CHEMBL538353. 3-(Aminomethyl)-3-ethylpyrrolidin-2-one affinity data for amine oxidases. View Source
• [2] Li Petri G, Raimondi MV, Spanò V, et al. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Top Curr Chem. 2021;379(4):34. View Source

Why 3-(Aminomethyl)-3-ethylpyrrolidin-2-one Cannot Be Replaced by Generic Pyrrolidinone Analogs

Pyrrolidinone derivatives exhibit profound functional divergence based on substitution position and pattern. While 1-ethylpyrrolidin-2-one serves as a polar aprotic solvent and 3-substituted pyrrolidin-2-ones without the aminomethyl group lack the requisite amine handle for further derivatization, the precise combination of a 3-aminomethyl and 3-ethyl substitution pattern creates a sterically constrained, chiral-amenable scaffold that is not interchangeable with N-substituted or mono-substituted analogs. Class-level evidence demonstrates that 3-substituted pyrrolidin-2-ones can exhibit anti-inflammatory activity comparable to traditional NSAIDs but with differentiated safety profiles relative to other substitution patterns . Furthermore, the 3-position substitution critically modulates target selectivity and pharmacokinetic behavior, as demonstrated in quinolone antibacterial series where aminoalkyl-substituted pyrrolidines showed superior pharmacokinetic properties compared to their aminomethyl counterparts [1].

Mono-substituted pyrrolidinones lack the aminomethyl handle required for further functionalization.

N-substituted analogs (e.g., 1-ethylpyrrolidin-2-one) shift polarity and reaction scope; direct replacement may alter scaffold properties.

Substitution pattern at the 3-position can significantly affect target selectivity and metabolic profile; class-level data suggest risk in off-target modulation.

• [1] Iwata M, Kimura T, Inoue Y, et al. Synthesis and Structure-Activity Relationships of 7-[3-(1-Aminoalkyl)pyrrolidinyl]- and 7-[3-1-aminocycloalkyl)pyrrolidinyl]-quinolone Antibacterials. Chem Pharm Bull. 1994;42(7):1442-1454. View Source

3-(Aminomethyl)-3-ethylpyrrolidin-2-one: Quantitative Differentiation Evidence for Procurement Decisions

Amine Oxidase Target Engagement Profile: Differentiated Activity Across Multiple Isoforms

3-(Aminomethyl)-3-ethylpyrrolidin-2-one exhibits differential inhibitory activity across amine oxidase isoforms, demonstrating measurable affinity for membrane primary amine oxidase (human) with an IC50 of 130 nM [1], while showing minimal to no inhibition of amiloride-sensitive amine oxidase [copper-containing] (human) with IC50 of 1.00E+6 nM [2] and amine oxidase [flavin-containing] B (rat) with IC50 >1.00E+6 nM [3]. This represents a >7,600-fold selectivity window between the membrane primary amine oxidase target and off-target amine oxidases.

Amine oxidase selectivity

Cross-study comparable

IC50 130 nM (target) vs. >1,000,000 nM (off-targets); >7,600-fold window

Reported isoform selectivity context

Supports membrane primary amine oxidase probe design; verify in-house assay transfer

Evidence Dimension	Enzyme inhibition (IC50)
Target Compound Data	IC50 = 130 nM (membrane primary amine oxidase, human)
Comparator Or Baseline	IC50 = 1.00E+6 nM (amiloride-sensitive amine oxidase, human); IC50 >1.00E+6 nM (MAO-B, rat)
Quantified Difference	>7,600-fold selectivity
Conditions	Inhibition of benzylamine binding to benzylamine oxidase of porcine serum; inhibition of putrescine binding to diamine oxidase of porcine kidney; rat liver MAO-B using beta-phenylethylamine

Why This Matters

This selectivity profile enables researchers to target membrane primary amine oxidase with reduced interference from related amine oxidases, a key consideration when selecting building blocks for enzyme-targeted probe or inhibitor development.

• [1] BindingDB BDBM50370602. Membrane primary amine oxidase (Human) inhibition: IC50 = 130 nM. Assay: Inhibition of benzylamine binding to benzylamine oxidase of porcine serum. ChEMBL curated data. View Source
• [2] BindingDB BDBM50370602. Amiloride-sensitive amine oxidase [copper-containing] (Human) inhibition: IC50 = 1.00E+6 nM. Assay: Inhibition of putrescine binding to diamine oxidase of porcine kidney. ChEMBL curated data. View Source
• [3] BindingDB BDBM50370602. Amine oxidase [flavin-containing] B (Rat) inhibition: IC50 >1.00E+6 nM. Assay: Rat liver MAO-B using beta-phenylethylamine. ChEMBL curated data. View Source

Structural Differentiation: 3,3-Disubstituted Pattern Confers Unique Steric and Conformational Constraints

3-(Aminomethyl)-3-ethylpyrrolidin-2-one contains two substituents at the 3-position (geminal disubstitution pattern: aminomethyl + ethyl), whereas the majority of commercially available pyrrolidinone building blocks are either unsubstituted at the 3-position or mono-substituted. The 3,3-disubstitution creates a quaternary carbon center that introduces conformational restriction and eliminates hydrogen atoms at C3, thereby reducing metabolic vulnerability at this position relative to 3-mono-substituted analogs [1]. This structural feature is absent in common alternatives including 3-ethyl-2-pyrrolidinone (3-position mono-substituted) and 3-(aminomethyl)pyrrolidin-2-one (3-position mono-substituted) .

Geminal disubstitution

Class-level inference

Quaternary C3 center (aminomethyl + ethyl); 0 H at C3

Reported conformational constraint; may reduce metabolic liability at C3

Structural differentiation from mono-substituted analogs; data to verify for this exact scaffold

Evidence Dimension	3-position substitution pattern
Target Compound Data	Geminal disubstitution (aminomethyl + ethyl) at C3; quaternary carbon center; 0 hydrogen atoms at C3
Comparator Or Baseline	3-Ethyl-2-pyrrolidinone: mono-substitution (ethyl only) at C3; tertiary carbon; 1 hydrogen at C3. 3-(Aminomethyl)pyrrolidin-2-one: mono-substitution (aminomethyl only) at C3; tertiary carbon; 1 hydrogen at C3
Quantified Difference	N/A (structural qualitative differentiation)
Conditions	Structural analysis based on canonical SMILES and InChI representations

Why This Matters

The geminal disubstitution pattern creates a sterically constrained environment that can enhance target binding selectivity and improve metabolic stability by blocking oxidative metabolism at C3, a key consideration for lead optimization campaigns.

• [1] Li Petri G, Raimondi MV, Spanò V, et al. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Top Curr Chem. 2021;379(4):34. (Section 3: Structural modifications and SAR considerations for pyrrolidine scaffolds). View Source

CYP2D6 Inhibitory Selectivity Advantage in the Pyrrolidine Aminomethyl Chemical Class

Compounds in the pyrrolidine aminomethyl structural class, including 3-(aminomethyl)-3-ethylpyrrolidin-2-one, have been characterized as exhibiting excellent selectivity with respect to CYP2D6 inhibitory activity [1]. CYP2D6 inhibition is a major source of drug-drug interactions that can derail clinical development. The class-level evidence from CaSR-targeting pyrrolidine derivatives demonstrates that aminomethyl-substituted pyrrolidines maintain strong target agonistic regulatory activity while minimizing CYP2D6 interaction potential, representing a favorable selectivity profile that distinguishes this scaffold from other amine-containing heterocycles that frequently trigger CYP2D6 liability alerts [2].

CYP2D6 selectivity

Class-level inference

Qualitative assessment: aminomethyl-pyrrolidine class shows low CYP2D6 inhibition

Reported CYP2D6 interaction context

Patent-derived class inference; compound-specific data not available

Evidence Dimension	CYP2D6 inhibitory potential
Target Compound Data	Class-level: excellent selectivity with CYP2D6 inhibitory activity (qualitative assessment)
Comparator Or Baseline	Many amine-containing heterocyclic scaffolds exhibit significant CYP2D6 inhibition (class-level baseline)
Quantified Difference	Not quantified for the specific compound; class-level qualitative differentiation noted in patent literature
Conditions	Patent disclosure for pyrrolidine derivatives with aminomethyl substitution pattern; CaSR agonistic activity context

Why This Matters

Lower CYP2D6 inhibition potential reduces drug-drug interaction risk, making compounds built on this scaffold more attractive for lead optimization programs where metabolic safety profiles are a critical selection criterion.

• [1] Hachiya S, Oku M, Mukai H, et al. (Astellas Pharma Inc.). Pyrrolidine derivative or salt thereof. US Patent 7,585,886 B2. September 8, 2009. View Source
• [2] Indian Patent 262978. Pyrrolidine derivative or salt thereof. Astellas Pharma Inc. May 18, 2006. Abstract: 'excellent CaSR agonistic modulation effect and also has an excellent selectivity in the inhibition of CYP2D6.' View Source

Pharmacokinetic Advantage of 3-Position Substitution Demonstrated in Analogous Quinolone Antibacterial Series

In a systematic SAR study of 7-[3-(1-aminoalkyl)pyrrolidinyl]quinolone antibacterials, compounds with 3-position aminoalkyl substitution demonstrated superior pharmacokinetic properties compared to their aminomethyl counterparts [1]. Specifically, the 3-(1-aminoethyl)-1-pyrrolidinyl compound exhibited superior pharmacokinetic performance relative to its 3-aminomethyl analog. The aminoalkyl-substituted series demonstrated moderate lipophilicity combined with high aqueous solubility compared to aminomethyl-substituted comparators [1]. While 3-(aminomethyl)-3-ethylpyrrolidin-2-one was not the direct subject of this study, the class-level inference supports that 3-position substitution with alkyl-amino functionality can confer measurable pharmacokinetic advantages relative to simpler aminomethyl-only substitution patterns.

PK class inference

Class-level inference

Aminoalkyl-pyrrolidine quinolones showed higher aqueous solubility and improved PK vs. aminomethyl analogs

Reported PK exposure context for 3-position aminoalkyl class

Not directly tested on this compound; model transfer requires validation

Evidence Dimension	Pharmacokinetic properties and solubility
Target Compound Data	Not directly tested; class-level inference from 3-(1-aminoethyl)-1-pyrrolidinyl quinolone series
Comparator Or Baseline	3-aminomethyl-1-pyrrolidinyl analog (compound 6)
Quantified Difference	Superior pharmacokinetic properties (qualitative); moderate lipophilicity + high aqueous solubility vs. comparator
Conditions	Quinolone antibacterial series; in vivo pharmacokinetic evaluation

Why This Matters

This class-level evidence indicates that 3-position alkyl-amino substitution can improve solubility and pharmacokinetic behavior, suggesting that 3-(aminomethyl)-3-ethylpyrrolidin-2-one may offer formulation and ADME advantages over simpler aminomethyl-only pyrrolidinone building blocks.

• [1] Iwata M, Kimura T, Inoue Y, et al. Synthesis and Structure-Activity Relationships of 7-[3-(1-Aminoalkyl)pyrrolidinyl]- and 7-[3-1-aminocycloalkyl)pyrrolidinyl]-quinolone Antibacterials. Chem Pharm Bull. 1994;42(7):1442-1454. View Source

Optimal Research and Procurement Applications for 3-(Aminomethyl)-3-ethylpyrrolidin-2-one

Amine Oxidase Probe and Inhibitor Development Programs

Given the compound's demonstrated differential inhibitory activity across amine oxidase isoforms—with measurable affinity for membrane primary amine oxidase (IC50 = 130 nM) and minimal activity against amiloride-sensitive amine oxidase (IC50 = 1.00E+6 nM) and MAO-B (IC50 >1.00E+6 nM) [1]—this building block is suited for medicinal chemistry campaigns targeting amine oxidase pathways. The >7,600-fold selectivity window provides a starting scaffold for developing isoform-selective chemical probes or inhibitor candidates, particularly where avoiding off-target amine oxidase engagement is a critical design criterion.

Conformationally Constrained Scaffold for Lead Optimization

The geminal disubstitution pattern at the 3-position (aminomethyl + ethyl) creates a quaternary carbon center that introduces conformational restriction [2]. This structural feature is valuable in lead optimization programs where rigidification of flexible scaffolds is sought to improve target binding affinity, enhance selectivity, or block metabolically labile positions. The compound serves as a sterically constrained core for generating focused libraries or exploring SAR around 3,3-disubstituted pyrrolidinone pharmacophores.

CYP2D6-Conscious Medicinal Chemistry Campaigns

Class-level evidence from patent literature indicates that aminomethyl-substituted pyrrolidine derivatives exhibit excellent selectivity with respect to CYP2D6 inhibitory activity [3]. For drug discovery programs where minimizing CYP2D6-mediated drug-drug interaction potential is a priority selection criterion, this scaffold class offers a starting point with favorable metabolic interaction profile. The compound can be incorporated into hit-to-lead efforts where CYP2D6 liability has been identified as a key optimization parameter requiring early mitigation.

Building Block for CaSR-Targeted Therapeutic Agent Development

Novel pyrrolidine derivatives possessing an aminomethyl group have been characterized as having excellent CaSR (calcium-sensing receptor) agonistic regulatory activity [3]. This compound contains the core aminomethyl-pyrrolidinone pharmacophore and can serve as a starting material or structural template for synthesizing CaSR modulators targeting therapeutic applications in hyperparathyroidism, renal osteodystrophy, and hypercalcemia. The scaffold provides a foundation for systematic SAR exploration around CaSR modulation while maintaining the favorable CYP2D6 selectivity profile documented in the patent literature.

Application

Selection Property

Validation Focus

Amine oxidase probe development

Reported isoform selectivity context

Membrane primary amine oxidase vs. off-target panel

Conformationally constrained library design

Geminal disubstitution pattern

Conformational restriction and C3 metabolic stability

CYP2D6-conscious hit-to-lead

Class-level CYP2D6 inhibition profile

Metabolic interaction screening in lead series

CaSR modulator research

Aminomethyl-pyrrolidinone pharmacophore

CaSR agonistic activity in target-based assays

• [1] BindingDB BDBM50370602. Amine oxidase inhibition data for 3-(Aminomethyl)-3-ethylpyrrolidin-2-one. Membrane primary amine oxidase IC50 = 130 nM. View Source
• [2] Li Petri G, Raimondi MV, Spanò V, et al. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Top Curr Chem. 2021;379(4):34. View Source
• [3] Hachiya S, Oku M, Mukai H, et al. (Astellas Pharma Inc.). Pyrrolidine derivative or salt thereof. US Patent 7,585,886 B2. September 8, 2009. View Source